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A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

Cadherin-11, a type II classical cadherin, plays a pivotal role in mediating calcium-dependent

cell-cell adhesion, influencing tissue morphogenesis, and contributing to various physiological

and pathological processes.[1] Understanding the evolutionary conservation and divergence of

its protein sequence and function across different species is crucial for elucidating its

fundamental biological roles and for the development of targeted therapeutics. This guide

provides a comprehensive cross-species comparison of cadherin-11, presenting quantitative

sequence analysis, a summary of its functional roles in key model organisms, and detailed

experimental protocols for its study.

Protein Sequence Comparison
The amino acid sequence of cadherin-11 is highly conserved across vertebrates, reflecting its

essential functions. A pairwise sequence alignment was performed to quantify the degree of

identity between human, mouse, chicken, Xenopus laevis, and zebrafish orthologs.
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Species Comparison Sequence Identity (%)

Human vs. Mouse 95.2%

Human vs. Chicken 86.5%

Human vs. Xenopus laevis 75.8%

Human vs. Zebrafish 68.4%

Mouse vs. Chicken 86.3%

Mouse vs. Xenopus laevis 75.5%

Mouse vs. Zebrafish 68.2%

Chicken vs. Xenopus laevis 77.1%

Chicken vs. Zebrafish 69.3%

Xenopus laevis vs. Zebrafish 70.1%

Functional Comparison Across Species
Cadherin-11's function is integral to the embryonic development of various tissues and organs

across vertebrate species. While the core function of mediating homophilic cell adhesion is

conserved, specific roles have been elucidated in different model organisms.
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Species Key Functions of Cadherin-11

Human

Involved in synovial joint formation, bone

development, and has been implicated in the

progression of cancer and arthritis.[1]

Mouse
Essential for the proper development of the

synovium and for maintaining bone density.[2]

Chicken

Expressed in migrating neural crest cells and is

involved in the morphogenesis of various

epithelial and mesenchymal tissues.[3][4]

Xenopus laevis
Regulates cranial neural crest cell migration and

is involved in mesoderm differentiation.[5][6][7]

Zebrafish
Participates in retinal differentiation, retinotectal

axon projection, and otolith formation.[8][9]

Signaling Pathways
Cadherin-11 is not merely a structural adhesion molecule but also a key player in intracellular

signaling, influencing cell behavior and fate. Its cytoplasmic domain interacts with a network of

proteins to modulate critical signaling pathways.
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Caption: Cadherin-11 signaling network.

Experimental Workflow
A generalized workflow for the comparative functional analysis of cadherin-11 orthologs is

depicted below. This workflow outlines the key steps from sequence acquisition to functional

validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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